Cas no 1803584-04-4 (2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride)

2-Cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride is a chemically stable, crystalline compound with a molecular weight of 290.25 g/mol. Its structure features a cyclohexyl-substituted tetrahydrobenzodiazole core, imparting rigidity and potential bioactivity. The dihydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating applications in pharmaceutical and biochemical research. The amine functionality allows for further derivatization, making it a versatile intermediate in synthetic chemistry. High purity (>95%) ensures reliability in experimental settings, while its well-defined spectral properties (NMR, MS) aid in characterization. Suitable for use as a building block in drug discovery, it demonstrates consistent batch-to-batch reproducibility under controlled synthesis conditions.
2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride structure
1803584-04-4 structure
Product Name:2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride
CAS No:1803584-04-4
MF:
MW:
CID:4616244
PubChem ID:86812246
Update Time:2025-05-19

2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride
    • 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride

2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride Pricemore >>

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Additional information on 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride

Comprehensive Guide to 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride (CAS No. 1803584-04-4)

2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride (CAS 1803584-04-4) is a specialized chemical compound gaining attention in pharmaceutical research and organic synthesis. This bicyclic amine derivative features a unique structural combination of a cyclohexyl group fused with a tetrahydrobenzodiazole core, making it valuable for drug discovery applications. The dihydrochloride salt form enhances its stability and solubility, crucial for biological studies.

The molecular structure of 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride contains multiple pharmacologically interesting features. The benzodiazole moiety is known to interact with various biological targets, while the cyclohexylamine component contributes to membrane permeability. Researchers are particularly interested in its potential as a building block for CNS-active compounds, given the structural similarities to known neuroactive agents.

Current research trends show growing interest in CAS 1803584-04-4 for developing novel kinase inhibitors and GPCR modulators. The compound's rigid bicyclic structure provides excellent spatial orientation for target binding, while the amine functionality allows for further derivatization. These properties make it valuable for medicinal chemistry programs targeting neurological disorders and metabolic diseases.

From a synthetic chemistry perspective, 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine offers multiple sites for modification. The secondary amine can undergo N-alkylation or acylation reactions, while the aromatic system is suitable for electrophilic substitutions. The dihydrochloride salt form (CAS 1803584-04-4) is particularly preferred for handling and storage in laboratory settings.

The pharmaceutical industry shows increasing demand for benzodiazole derivatives like 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride, driven by the need for novel scaffolds in drug discovery. Its molecular weight of 288.23 g/mol and balanced lipophilicity make it suitable for lead optimization programs. Researchers frequently search for information about its synthetic routes, spectral data, and biological activity.

Analytical characterization of CAS 1803584-04-4 typically includes HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound shows good stability under standard laboratory conditions when stored properly. Its solubility profile (freely soluble in water and polar organic solvents) makes it versatile for various biological assays and formulation studies.

Recent publications have explored the use of 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine derivatives in neuroprotective agents and anti-inflammatory compounds. The structural motif appears in several patent applications for neurological disorder treatments, reflecting the growing commercial interest in this chemical class.

For researchers working with CAS 1803584-04-4, proper handling includes standard laboratory precautions. While not classified as hazardous, appropriate personal protective equipment should be used when handling the powder form. The compound's material safety data sheet (MSDS) provides detailed handling and storage recommendations.

The market for benzodiazole-based intermediates like 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride is expanding, with increasing applications in high-throughput screening and combinatorial chemistry. Custom synthesis services for this compound are available from specialty chemical providers, often with options for isotope labeling or structural modifications.

Future research directions for CAS 1803584-04-4 may explore its potential in targeted drug delivery systems and bioconjugation chemistry. The amine functionality provides an attachment point for pro-drug strategies, while the aromatic system could be utilized for fluorescence labeling in biological studies.

Quality control of 2-cyclohexyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-5-amine dihydrochloride typically involves verification of chemical purity (>98% by HPLC), salt content, and residual solvents. Analytical certificates should accompany research quantities, providing batch-specific characterization data for this important pharmaceutical intermediate.

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